3-Iodo-4-propoxybenzoic acid
Description
3-Iodo-4-propoxybenzoic acid is a chemical compound with the molecular formula C10H11IO3 . It has an average mass of 306.097 Da and a monoisotopic mass of 305.975281 Da . It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 3-Iodo-4-propoxybenzoic acid consists of an iodine atom attached to the third carbon of a benzoic acid molecule, and a propoxy group attached to the fourth carbon . The InChI representation of the molecule isInChI=1S/C10H11IO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13) .
properties
CAS RN |
1131588-12-9 |
|---|---|
Product Name |
3-Iodo-4-propoxybenzoic acid |
Molecular Formula |
C10H11IO3 |
Molecular Weight |
306.10 |
IUPAC Name |
3-iodo-4-propoxybenzoic acid |
InChI |
InChI=1S/C10H11IO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13) |
InChI Key |
KQOAAPWZYXXRLW-UHFFFAOYSA-N |
SMILES |
CCCOC1=C(C=C(C=C1)C(=O)O)I |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C(=O)O)I |
Other CAS RN |
1131588-12-9 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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![Methyl 2-[(3-ethylpiperazin-1-yl)methyl]benzoate](/img/structure/B3184722.png)
